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Compound of Interest

Compound Name: n-Benzoyl-d-alanine

Cat. No.: B556305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

n-Benzoyl-d-alanine is a derivative of the amino acid d-alanine, where a benzoyl group is

attached to the amino group. This modification makes it a useful building block in synthetic

organic chemistry, particularly in the field of peptide synthesis. The benzoyl group serves as a

protecting group for the amine functionality of alanine, preventing unwanted side reactions

during the stepwise construction of peptide chains. This guide provides a comprehensive

overview of the safety and handling precautions necessary when working with n-Benzoyl-d-
alanine in a laboratory setting. It is intended for professionals in research and drug

development who may utilize this compound in their work.

Chemical and Physical Properties
A summary of the key physical and chemical properties of n-Benzoyl-d-alanine is presented

below. It is important to note that values for properties such as melting and boiling points can

vary between sources.
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Property Value Source(s)

Molecular Formula C₁₀H₁₁NO₃ [1][2]

Molecular Weight 193.20 g/mol [1][2]

CAS Number 17966-60-8 [1]

Appearance
White to almost white crystals

or powder
[3]

Melting Point 165-167°C [4]

160.0-170.0°C [3]

Boiling Point 329.41°C (rough estimate) [4]

Flash Point 452.3°C at 760 mmHg [4]

Water Solubility Very slightly soluble [5][6]

pKa 3.86 ± 0.10 (Predicted) [7]

Hazard Identification and Classification
There is some conflicting information regarding the hazard classification of n-Benzoyl-d-
alanine. While some safety data sheets (SDS) may not classify it as a hazardous substance,

the Globally Harmonized System (GHS) classification available through PubChem indicates

that it is an irritant.[1] Researchers should handle the substance with the assumption that it

poses an irritation risk.

GHS Hazard Classification

Code Hazard Statement Classification

H315 Causes skin irritation Skin Irritant, Category 2

H319 Causes serious eye irritation Eye Irritant, Category 2A

H335 May cause respiratory irritation
Specific Target Organ Toxicity

(Single Exposure), Category 3
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Source:[1]

Safety and Handling Precautions
Based on the potential hazards, the following precautions should be taken when handling n-
Benzoyl-d-alanine.

Engineering Controls:

Handle in a well-ventilated place.[8]

If dust or aerosols are generated, use a local exhaust system.[9]

Ensure safety showers and eye wash stations are readily accessible.[9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[5]

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[5]

Respiratory Protection: If ventilation is inadequate or dust is formed, a dust respirator is

recommended.[9]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[8][9]

Avoid ingestion and inhalation.[5]

Prevent the formation of dust.[8]

Wash hands thoroughly after handling.[9]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[5][8]

Store away from incompatible materials such as strong oxidizing agents.[5]
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Emergency Procedures
First Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[10]

Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of

water. Consult a doctor if irritation occurs.[10]

Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[10]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately.[10]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

[10]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors.[5]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[10]

Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment. Avoid dust formation.[5]

Environmental Precautions: Prevent the product from entering drains.[9]

Containment and Cleanup: Sweep up the material and place it into a suitable, closed

container for disposal.[9]

Toxicology and Biological Activity
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Quantitative toxicological data such as LD50 (lethal dose, 50%) for n-Benzoyl-d-alanine is not

readily available in the searched resources.[10] The primary known biological role of this

compound is as a metabolite and its utility in biochemical research as a protected amino acid

for studying enzyme-substrate interactions.[2][11]

Mechanism of Action: The primary application of n-Benzoyl-d-alanine is in peptide synthesis,

where the benzoyl group protects the amine of d-alanine.[11] In biological systems, it can

undergo hydrolysis to yield d-alanine and benzoic acid.[11]

Biochemical Role of n-Benzoyl-d-alanine
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Biochemical context of n-Benzoyl-d-alanine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b556305?utm_src=pdf-body
https://www.chemicalbook.com/msds/n-benzoyl-dl-alanine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzoyl-DL-alanine
https://www.benchchem.com/product/b075806
https://www.benchchem.com/product/b556305?utm_src=pdf-body
https://www.benchchem.com/product/b075806
https://www.benchchem.com/product/b075806
https://www.benchchem.com/product/b556305?utm_src=pdf-body-img
https://www.benchchem.com/product/b556305?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflows
The following diagrams illustrate standardized workflows for handling n-Benzoyl-d-alanine and

making decisions on safety precautions in a laboratory setting.

General Workflow for Handling Chemical Powders

Preparation
- Review SDS

- Identify Hazards

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Lab Coat
- Gloves

Chemical Handling
- Work in Ventilated Area
- Weigh Desired Amount
- Avoid Dust Generation

Cleanup
- Decontaminate Surfaces

- Clean Glassware

Waste Disposal
- Collect Waste in Labeled Container

- Dispose According to Institutional Protocols

End of Process
- Remove PPE
- Wash Hands
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Safe handling workflow for n-Benzoyl-d-alanine.

Logic Diagram for Handling Precautions

Task: Handle
n-Benzoyl-d-alanine

Consult SDS:
Identify GHS Hazards

Hazards Identified:
- Skin Irritant (H315)
- Eye Irritant (H319)

- Respiratory Irritant (H335)

Yes

Select Appropriate PPE

Required PPE:
- Chemical Goggles (H319)

- Nitrile Gloves (H315)
- Lab Coat

Assess Ventilation Needs

Action:
- Handle in fume hood or

- Ensure good general ventilation
- Avoid dust creation (H335)

Proceed with Experiment
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Decision-making for safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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